Cas no 898766-45-5 (1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one
• CAS No: 898766-45-5
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• CID: 841061
• PubChem ID: 19834715
• Update Time: 2025-11-04

1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-CHLORO-2,2-DIMETHYL-4'-FLUOROPROPIOPHENONE
• 1-(2 Chlor-4 Fluorphenyl)propan-1-one
• 1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one
• MFCD03841194
• SCHEMBL13851494
• DTXSID00600443
• 1-(2-Chloro-4-fluoro-phenyl)-2,2-dimethyl-propan-1-one
• Z1042079508
• AKOS012241689
• 898766-45-5
• EN300-116703

• MDL： MFCD03841194
• Inchi： 1S/C11H12ClFO/c1-11(2,3)10(14)8-5-4-7(13)6-9(8)12/h4-6H,1-3H3
• InChI Key： ASOVKFXRFZUTKX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(C)(C)C)=O)F

Computed Properties

• Exact Mass: 214.05600
• Monoisotopic Mass: 214.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.70790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-(2-Chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one (CAS No. 898766-45-5)

1-(2-Chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one (CAS No. 898766-45-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-fluorophenyl group combined with a dimethylpropanone backbone, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound’s 2,2-dimethylpropan-1-one moiety enhances its stability, while the 2-chloro-4-fluorophenyl substituent contributes to its electronic properties, enabling selective interactions in chemical reactions. This balance of steric and electronic effects has sparked interest in its application for developing high-performance materials and specialty chemicals. Recent studies highlight its role in optimizing catalytic processes and green chemistry initiatives, aligning with the global push for sustainable synthesis methods.

In the context of user search trends, queries like "CAS 898766-45-5 applications" and "1-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-one synthesis" reflect growing curiosity about its practical uses. Analysts note its relevance in pharmaceutical intermediates and crop protection agents, addressing demands for precision agriculture and targeted therapies. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further positions it as a modern solution for industrial scalability.

From a safety and handling perspective, the compound requires standard laboratory precautions, though it is not classified under restricted categories. Its low environmental persistence and biodegradability profile align with EPA and REACH guidelines, making it a candidate for eco-friendly formulations. Discussions in scientific forums often focus on its structure-activity relationships (SAR), with computational models predicting further derivatives for antimicrobial or anti-inflammatory properties.

Innovations in analytical characterization, such as HPLC and LC-MS, have improved the purity assessment of CAS 898766-45-5, ensuring compliance with GMP standards. As the industry shifts toward AI-driven molecular design, this compound’s data-rich profile supports machine learning applications for predicting novel analogs. Future research may explore its synergistic effects with other heterocyclic compounds, expanding its utility in material science and life sciences.